![molecular formula C14H13NO3 B3056632 phenyl N-benzyloxycarbamate CAS No. 730-18-7](/img/structure/B3056632.png)
phenyl N-benzyloxycarbamate
Overview
Description
Phenyl N-benzyloxycarbamate is an organic compound that is used in various chemical reactions . It is also known as Benzyl carbamate and has a molecular formula of C8H9NO2 . It is a white solid with a disagreeable odor .
Synthesis Analysis
This compound can be synthesized by the reaction of chloroformic acid benzyl ester with ammonia . The reaction mixture is stirred vigorously and left at room temperature for 30 minutes. The precipitate is then filtered, washed, and dried to obtain the product .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl group attached to a carbamate group . The carbamate group consists of a carbonyl (C=O) group and an amine (NH2) group .
Chemical Reactions Analysis
This compound can react with a variety of stabilized carbon nucleophiles to give functionalized protected hydroxamic acids . The O-protected hydroxamate intermediates can be further alkylated with halides to access a variety of potential metal binding hosts .
Physical And Chemical Properties Analysis
This compound has a melting point of 86-89 °C and a boiling point of 273.17°C . It has a density of 1.2023 and a refractive index of 1.5810 . It is soluble in chloroform and methanol, but insoluble in water .
Scientific Research Applications
Mass Spectrometry Studies
Phenyl N-benzyloxycarbamate plays a significant role in the field of mass spectrometry. Yao et al. (2015) investigated the gas-phase chemistry of deprotonated benzyl N-phenylcarbamates using electrospray ionization tandem mass spectrometry. They discovered specific losses of substituted phenylcarbinol and benzaldehyde from the precursor ion, derived from competitive proton and hydride transfer reactions. This research enhances the understanding of ion-neutral complex-mediated reactions in mass spectrometry, demonstrating the importance of this compound in this field (Yao et al., 2015).
Plant Metabolism Research
In plant biology, the effects of N-phenyl carbamates, a class that includes this compound, are noteworthy. Yemets et al. (2003) studied isopropyl‐N‐phenyl carbamate resistant lines of Nicotiana species to understand the mechanism of action on plant cells. They found that carbamates affect plant microtubule organizing centres, which are crucial for cell division and growth. This research underscores the potential of this compound in studying plant metabolism and cellular processes (Yemets et al., 2003).
Pharmaceutical Applications
This compound's derivatives have pharmaceutical applications. Thomsen and Bundgaard (1993) explored phenyl carbamate esters as prodrug forms to protect phenolic drugs against first-pass metabolism. Their study highlighted the stability of these carbamates in different biological media and their specific base-catalyzed cyclization, releasing the parent phenol. This research is pivotal for the development of effective pharmaceuticals, demonstrating the utility of this compound derivatives in enhancing drug stability and efficacy (Thomsen & Bundgaard, 1993).
Nanotechnology
In nanotechnology, derivatives of this compound are used to fabricate nanomaterials. Li et al. (2002) synthesized a compound using benzyl N-phenylcarbamate derivatives and created Europium complex nanowires. These nanowires exhibited longer luminescence lifetimes compared to their powder counterparts, showcasing the potential of this compound in the development of advanced materials for technological applications (Li et al., 2002).
Sensor Technology
In sensor technology, this compound derivatives have been employed in the development of sensitive detection systems. Della Pelle et al. (2018) developed an electrochemical screening assay using nano carbon black-based sensors for detecting phenyl carbamates in grain samples. Their work demonstrated the efficacy of phenyl carbamate-based sensors in food safety and environmental monitoring (Della Pelle et al., 2018).
Safety and Hazards
Future Directions
Phenyl N-benzyloxycarbamate and similar compounds have potential applications in therapeutic, diagnostic, and separation chemistry . They can be used as chelators of hard metal ions such as Fe (III) . Therefore, the development of efficient methods for their synthesis and modern and accurate methods for their detection and analysis will continue .
properties
IUPAC Name |
phenyl N-phenylmethoxycarbamate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3/c16-14(18-13-9-5-2-6-10-13)15-17-11-12-7-3-1-4-8-12/h1-10H,11H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHARTMBSCUKJQJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CONC(=O)OC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80469939 | |
Record name | phenyl N-benzyloxycarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80469939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
730-18-7 | |
Record name | phenyl N-benzyloxycarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80469939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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